Cas no 1831829-89-0 ((S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole)

• Product Name: (S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole
• CAS No: 1831829-89-0
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 5039235
• PubChem ID: 154728334
• Update Time: 2025-06-08

(S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole
• (4S)-4-benzyl-2-pyrimidin-2-yl-4,5-dihydro-1,3-oxazole
• CS-0162415
• 1831829-89-0
• E75243
• BS-46258
• 2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]pyrimidine

• Inchi： 1S/C14H13N3O/c1-2-5-11(6-3-1)9-12-10-18-14(17-12)13-15-7-4-8-16-13/h1-8,12H,9-10H2/t12-/m0/s1
• InChI Key： OJNKWODUMDTGIR-LBPRGKRZSA-N
• SMILES： O1C(C2N=CC=CN=2)=N[C@H](C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.105862047g/mol
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.4

Additional information on (S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole

Research Brief on (S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole (CAS: 1831829-89-0)

The compound (S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole (CAS: 1831829-89-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole as a versatile scaffold in the design of small-molecule inhibitors. Its unique structural features, including the presence of a pyrimidine ring and a dihydrooxazole moiety, make it an attractive candidate for targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinases involved in cancer progression.

The synthesis of (S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole has been optimized in recent years, with researchers developing more efficient and scalable routes. A notable advancement is the use of asymmetric catalysis to achieve high enantiomeric purity, as reported in a 2022 article in Organic Letters. This improvement is critical for ensuring the compound's pharmacological efficacy and reducing potential off-target effects.

In terms of biological activity, (S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole has shown promising results in preclinical models of inflammatory diseases and neurodegenerative disorders. A 2023 study in ACS Chemical Neuroscience revealed its ability to modulate neuroinflammation by targeting specific signaling pathways. These findings suggest its potential as a lead compound for developing novel therapeutics for conditions such as Alzheimer's disease and multiple sclerosis.

Despite these advancements, challenges remain in the clinical translation of (S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the compound's demonstrated versatility and efficacy in early-stage research underscore its potential as a valuable tool in chemical biology and drug discovery.

In conclusion, (S)-4-Benzyl-2-(pyrimidin-2-yl)-4,5-dihydrooxazole (CAS: 1831829-89-0) represents a promising scaffold for the development of novel therapeutics. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential for unlocking its full potential in the field of medicinal chemistry.